Cas no 1021208-90-1 (N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-4-methoxybenzene-1-sulfonamide)

• Product Name: N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-4-methoxybenzene-1-sulfonamide
• CAS No: 1021208-90-1
• MF: C₂₀H₁₈N₂O₅S
• MW: 398.432323932648
• CID: 6291839
• PubChem ID: 25852482
• Update Time: 2025-07-15

N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-4-methoxybenzene-1-sulfonamide
• N-(1-(furan-2-carbonyl)indolin-6-yl)-4-methoxybenzenesulfonamide
• F5099-0398
• AKOS024498330
• N-[1-(furan-2-carbonyl)-2,3-dihydroindol-6-yl]-4-methoxybenzenesulfonamide
• VU0635763-1
• 1021208-90-1

• Inchi： 1S/C20H18N2O5S/c1-26-16-6-8-17(9-7-16)28(24,25)21-15-5-4-14-10-11-22(18(14)13-15)20(23)19-3-2-12-27-19/h2-9,12-13,21H,10-11H2,1H3
• InChI Key： YDURVJVBQYCWQT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(NC1C=CC2=C(C=1)N(C(C1=CC=CO1)=O)CC2)(=O)=O

Computed Properties

• Exact Mass: 398.09364285g/mol
• Monoisotopic Mass: 398.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 97.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-4-methoxybenzene-1-sulfonamide

N-[1-(Furan-2-Carbonyl)-2,3-Dihydro-1H-Indol-6-yl]-4-Methoxybenzene-1-Sulfonamide (CAS No. 1021208-90-1): A Comprehensive Overview

N-[1-(Furan-2-Carbonyl)-2,3-Dihydro-1H-indol-6-yl]-4-methoxybenzene-1-sulfonamide (CAS No. 1021208-90-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a sulfonamide derivative with a unique structural framework that includes a furan ring, an indole moiety, and a methoxybenzene group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various therapeutic applications.

The chemical structure of N-[1-(Furan-2-Carbonyl)-2,3-Dihydro-1H-indol-6-yl]-4-methoxybenzene-1-sulfonamide is characterized by its intricate arrangement of aromatic and heterocyclic rings. The furan ring, known for its electron-withdrawing properties, contributes to the compound's stability and reactivity. The indole moiety, a common scaffold in bioactive molecules, provides the compound with potential biological activity. The methoxybenzene group, attached to the sulfonamide moiety, enhances the compound's solubility and pharmacokinetic properties.

Recent studies have focused on the pharmacological properties of N-[1-(Furan-2-Carbonyl)-2,3-Dihydro-1H-indol-6-yl]-4-methoxybenzene-1-sulfonamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Another area of interest is the compound's anti-cancer properties. Preclinical studies have demonstrated that N-[1-(Furan-2-Carbonyl)-2,3-Dihydro-1H-indol-6-yl]-4-methoxybenzene-1-sulfonamide has selective cytotoxic effects on various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation. These findings suggest that this compound could be further developed as a novel anti-cancer agent.

In addition to its therapeutic potential, N-[1-(Furan-2-Carbonyl)-2,3-Dihydro-1H-indol-6-yl]-4-methoxybenzene-1-sulfonamide has been studied for its pharmacokinetic properties. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The methoxybenzene group enhances its solubility in aqueous environments, which is crucial for effective drug delivery. Furthermore, the compound's low toxicity profile makes it suitable for long-term use in clinical settings.

The synthesis of N-[1-(Furan-2-Carbonyl)-2,3-Dihydro-1H-indol-6-yl]-4-methoxybenzene-1-sulfonamide involves a series of well-defined chemical reactions. The key steps include the formation of the indole scaffold through a Fischer indole synthesis or a related method, followed by the introduction of the furan ring via an electrophilic substitution reaction. The final step involves the attachment of the methoxybenzene sulfonamide moiety through a sulfonation reaction. These synthetic routes are well-documented in the literature and can be optimized for large-scale production.

The potential applications of N-[1-(Furan-2-Carbonyl)-2,3-Dihydro-1H-indol-6-yl]-4-methoxybenzene-1-sulfonamide extend beyond traditional pharmaceuticals. Its unique chemical structure makes it an attractive candidate for use in other areas such as agrochemicals and materials science. For example, its ability to inhibit certain enzymes could be leveraged in the development of herbicides or fungicides with improved selectivity and reduced environmental impact.

In conclusion, N-[1-(Furan-2-Carbonyl)-2,3-Dihydro-1H-indol-6-y]-4-methoxybenzene-1-sulfonamide (CAS No. 1021208-90-1) is a multifaceted compound with significant potential in various fields of research and application. Its unique chemical structure and favorable biological properties make it an exciting candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play an important role in advancing medical treatments and beyond.